Cas no 36034-54-5 (4-Methoxyisoquinoline)
4-Methoxyisoquinoline structure
Product Name:4-Methoxyisoquinoline
CAS No:36034-54-5
MF:C10H9NO
MW:159.184562444687
MDL:MFCD01646265
CID:1003665
PubChem ID:3785489
Update Time:2025-04-20
4-Methoxyisoquinoline Chemical and Physical Properties
Names and Identifiers
-
- 4-Methoxyisoquinoline
- 4-Methoxyisochinolin
- 4-Methoxy-isochinolin
- 4--methoxyisoquinoline
- 4-Methoxy-isoquinoline
- AC1MX6EX
- ACT10464
- ANW-49891
- CTK8B5739
- Isoquinoline,4-methoxy-
- SureCN1536378
- 4-methoxy isoquinoline
- YZGFLHYYILUCCS-UHFFFAOYSA-N
- FCH1183776
- AX8165726
- AB0024470
- W5750
- ST24029157
- A26435
- 034M545
- 36034-54-5
- SCHEMBL1536378
- CS-D0173
- J-515668
- DB-028956
- FS-3118
- MFCD01646265
- DTXSID00396379
- SY041611
- DS-1018
- AKOS015852347
- AC-907/34121044
- 4-(methyloxy)isoquinoline
-
- MDL: MFCD01646265
- Inchi: 1S/C10H9NO/c1-12-10-7-11-6-8-4-2-3-5-9(8)10/h2-7H,1H3
- InChI Key: YZGFLHYYILUCCS-UHFFFAOYSA-N
- SMILES: O(C)C1=CN=CC2C=CC=CC=21
Computed Properties
- Exact Mass: 159.06847
- Monoisotopic Mass: 159.068413911g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 22.1
- XLogP3: 2.1
Experimental Properties
- Color/Form: No data available
- Density: 1.130
- Melting Point: No data available
- Boiling Point: 425.4±18.0 °C at 760 mmHg
- Flash Point: 211.1±21.2 °C
- PSA: 22.12
4-Methoxyisoquinoline Security Information
- Signal Word:Warning
- Hazard Statement: H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition:Sealed in dry,Room Temperature
4-Methoxyisoquinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-WE404-1g |
4-Methoxyisoquinoline |
36034-54-5 | 95+% | 1g |
492.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-WE404-5g |
4-Methoxyisoquinoline |
36034-54-5 | 95+% | 5g |
1967CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-WE404-250mg |
4-Methoxyisoquinoline |
36034-54-5 | 95+% | 250mg |
247CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-WE404-50mg |
4-Methoxyisoquinoline |
36034-54-5 | 95+% | 50mg |
70.0CNY | 2021-07-14 | |
| Chemenu | CM144721-5g |
4-Methoxyisoquinoline |
36034-54-5 | 95% | 5g |
$215 | 2021-08-05 | |
| Chemenu | CM144721-10g |
4-Methoxyisoquinoline |
36034-54-5 | 95% | 10g |
$393 | 2021-08-05 | |
| TRC | M268538-50mg |
4-Methoxyisoquinoline |
36034-54-5 | 50mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M268538-100mg |
4-Methoxyisoquinoline |
36034-54-5 | 100mg |
$ 65.00 | 2022-06-04 | ||
| TRC | M268538-500mg |
4-Methoxyisoquinoline |
36034-54-5 | 500mg |
$ 160.00 | 2022-06-04 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-WE404-200mg |
4-Methoxyisoquinoline |
36034-54-5 | 95+% | 200mg |
164.0CNY | 2021-07-14 |
4-Methoxyisoquinoline Related Literature
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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